2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H20FN5O2/c1-4-15-10-18(27)24(19(22-15)25-13(3)9-12(2)23-25)11-17(26)21-16-7-5-14(20)6-8-16/h5-10H,4,11H2,1-3H3,(H,21,26)
• InChI Key: FULXKBASMXASOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 1007024-16-9

Description

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-fluorophenyl)acetamide is a heterocyclic organic compound featuring a pyrimidine core fused with a pyrazole ring and an acetamide-linked 4-fluorophenyl group. Its structure includes:

• Pyrazole moiety: 3,5-dimethyl substitution, enhancing steric bulk and influencing hydrogen-bonding interactions .
• Dihydropyrimidinone scaffold: A 4-ethyl substituent and 6-oxo group, which may contribute to conformational rigidity and solubility .
• Acetamide linker: Connects the pyrimidinone to a 4-fluorophenyl group, a common pharmacophore in medicinal chemistry for target binding and metabolic stability .

Computational tools like SHELX and CCP4, widely used in crystallography , could aid in elucidating its 3D conformation and intermolecular interactions.

Biological Activity

The compound 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-fluorophenyl)acetamide (CAS Number: 1007024-16-9) is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}FN_{5}O_{2}$, with a molecular weight of 369.4 g/mol. The structure features a dihydropyrimidine core, a pyrazole moiety, and an acetamide group, which contribute to its biological activity.

Property	Value
Molecular Formula	$C_{19}H_{20}FN_{5}O_{2}$
Molecular Weight	369.4 g/mol
CAS Number	1007024-16-9

Anticancer Activity

Research indicates that compounds with similar structures exhibit anticancer properties. For instance, the dihydropyrimidine derivatives have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. A study demonstrated that related compounds could inhibit cancer cell growth through mechanisms involving cell cycle arrest and apoptosis induction.

Antimicrobial Properties

The compound's structural components suggest potential antimicrobial activity. Similar pyrazole derivatives have been reported to exhibit antibacterial and antifungal effects. The presence of the fluorophenyl group may enhance the lipophilicity of the molecule, potentially improving its ability to penetrate microbial membranes.

Adenosine Receptor Modulation

The compound may act as a modulator of adenosine receptors (AdoRs), particularly the A2B subtype. Research has shown that certain dihydropyrimidinones can selectively antagonize A2B receptors, which are implicated in various pathophysiological processes including inflammation and cancer progression. This modulation could lead to therapeutic applications in treating diseases where adenosine signaling plays a critical role.

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Enzymatic Activity : Compounds similar in structure have been shown to inhibit specific enzymes involved in cancer metabolism.
• Receptor Binding : The ability to bind selectively to adenosine receptors may alter signaling pathways associated with cell growth and survival.
• Induction of Oxidative Stress : Some studies suggest that these compounds can induce oxidative stress in cancer cells, leading to cell death.

Case Studies

Several studies have investigated the biological activity of similar compounds:

• Study on Dihydropyrimidinones : A research article published in European Journal of Medicinal Chemistry highlighted the anticancer potential of a series of dihydropyrimidinone derivatives, showing significant cytotoxicity against various cancer cell lines .
• Adenosine Receptor Antagonism : A study focused on the pharmacological profile of novel A2B receptor antagonists derived from dihydropyrimidine scaffolds demonstrated their efficacy in modulating inflammatory responses .
• Antimicrobial Activity : Research has indicated that pyrazole derivatives possess antimicrobial properties against both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum application .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Analogs

Compound Name / ID	Molecular Formula	Substituents/Modifications	Molecular Weight	Key Inferences
Target Compound	C₂₁H₂₂FN₅O₃	4-ethyl, 4-fluorophenyl	411.4	Moderate lipophilicity; fluorophenyl enhances metabolic stability
2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide	C₂₁H₂₂F₃N₅O₃	4-propyl, 4-trifluoromethoxyphenyl	449.4	Increased hydrophobicity (propyl, CF₃O); potential for enhanced membrane permeability
2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(2-fluorophenyl)acetamide	C₁₇H₁₆FN₅OS	Thioacetamide linker, 2-fluorophenyl	357.4	Sulfur substitution may reduce hydrogen bonding; ortho-F alters steric effects
(S)-N-[(2R,4S,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-...-butanamide	C₃₇H₄₄N₄O₅	Stereospecific substitutions, hydroxy groups	648.8	Stereochemistry critical for target binding; hydroxy groups enhance solubility

Functional Implications of Modifications

Alkyl Chain Length (Ethyl vs. Propyl): The target compound’s 4-ethyl group (vs. Propyl analogs may exhibit prolonged half-life due to increased hydrophobicity but risk reduced solubility .

Aromatic Substituents (Fluorophenyl vs. Trifluoromethoxyphenyl) :

• The 4-fluorophenyl group in the target compound offers moderate electron-withdrawing effects, enhancing stability against oxidative metabolism .
• The trifluoromethoxy group in introduces stronger electron-withdrawing and steric effects, possibly improving target affinity but limiting solubility.

Heteroatom Variations (Oxygen vs.

Stereochemistry: Compounds in highlight the role of stereospecific substitutions in biological activity. The target compound’s planar pyrimidinone lacks chiral centers, simplifying synthesis but limiting stereochemical optimization.